propyl 2-[(7-ethyl-1,3-dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1H-purin-8-yl)sulfanyl]acetate

• IUPAC Name: propyl 2-(7-ethyl-1,3-dimethyl-2,6-dioxopurin-8-yl)sulfanylacetate
• InChI: InChI=1S/C14H20N4O4S/c1-5-7-22-9(19)8-23-13-15-11-10(18(13)6-2)12(20)17(4)14(21)16(11)3/h5-8H2,1-4H3
• InChI Key: KWNXRTWRIQHTAI-UHFFFAOYSA-N
• Canonical SMILES: CCCOC(=O)CSC1=NC2=C(N1CC)C(=O)N(C(=O)N2C)C
• Molecular Formula: C14H20N4O4S
• Molecular Weight: 340.40 g/mol
• CAS No.: 1040668-78-7

Description

The compound is an organic molecule with a purine ring (a heterocyclic aromatic organic compound), which is substituted with various alkyl groups (ethyl, propyl, and methyl) and functionalized with a sulfanyl acetate group.

Molecular Structure Analysis

The molecular structure analysis would involve understanding the spatial arrangement of the atoms in the molecule and the types of bonds between them. This typically requires experimental techniques like X-ray crystallography or NMR spectroscopy.

Chemical Reactions Analysis

The chemical reactivity of such a compound would depend on the functional groups present in the molecule. For instance, the sulfanyl acetate group might be susceptible to nucleophilic attack, and the purine ring might undergo substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound, such as its melting point, boiling point, solubility, and stability, would depend on its molecular structure. These properties are typically determined experimentally.

Mechanism of Action

The mechanism of action would depend on the biological context in which the compound is used. For example, many drugs that contain a purine ring work by interfering with DNA and RNA synthesis.

Future Directions

Future research could involve synthesizing the compound and studying its properties and potential applications. This could include investigating its biological activity and exploring its use in fields like medicinal chemistry.